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Compound of Interest

Compound Name: SB-204900

Cat. No.: B1680793

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB-204900 is recognized as a potent and selective antagonist of the serotonin 5-HT2B
receptor. The 5-HT2B receptor, a G protein-coupled receptor (GPCR), is implicated in a variety
of physiological and pathological processes, making it a significant target for drug discovery.
High-throughput screening (HTS) assays are essential for identifying and characterizing
compounds that modulate the activity of this receptor. These application notes provide detailed
protocols for both biochemical and cell-based HTS assays to assess the antagonistic activity of
compounds like SB-204900 on the 5-HT2B receptor.

The 5-HT2B receptor primarily couples to Gg/G11 proteins. Upon agonist binding, this initiates
a signaling cascade through the activation of phospholipase C (PLC), leading to the production
of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of
intracellular calcium (Ca2+), a key second messenger that can be quantified in functional
assays.

Data Presentation

While specific high-throughput screening data for SB-204900 is not readily available in the
public domain, the following table summarizes quantitative data for other well-characterized 5-
HT2B receptor antagonists, which can be used as reference compounds in HTS assays.
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Reference Cell

Compound Assay Type Parameter Value Li
ine
Radioligand )
SB-204741 o pKi 7.1 -
Binding
Proliferation
SB-204741 IC50 0.5 uM CHO-K1
Assay
IP1 Accumulation
SB-206553 IC50 5.4 nM CHO-K1
Assay
) IP1 Accumulation
Methysergide IC50 1.4 nM CHO-K1
Assay
IP1 Accumulation
Ritanserin IC50 17 nM CHO-K1
Assay
) IP1 Accumulation
Ketanserin IC50 1700 nM CHO-K1

Assay

Signaling Pathway

The following diagram illustrates the canonical Gg-coupled signaling pathway of the 5-HT2B

receptor.
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Plate cells (e.g., HEK293-5HT2B)
in 384-well plates

Load cells with a Prepare cell membranes from
calcium-sensitive dye (e.g., Fluo-8) 5-HT2B expressing cells

Add test compounds (SB-204900) Incubate membranes with radioligand
and control antagonists and varying concentrations of test compound

Stimulate with a 5-HT2B agonist Separate bound from free radioligand
(e.g., Serotonin) by rapid filtration
Measure fluorescence intensity Measure radioactivity on filters
(kinetic read) using a scintillation counter

Gnalyze data to determine IC50 values) (Determine IC50 and calculate KD
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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